N-Butyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide

• CAS RN: 62347-21-1
• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol
• IUPAC Name: N-butyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C11H17N3OS/c1-3-4-7-14(10(15)9-5-6-9)11-13-12-8(2)16-11/h9H,3-7H2,1-2H3
• InChI Key: JOWXIYAMMCHECF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=NN=C(S1)C)C(=O)C2CC2

Description

N-Butyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C11H17N3OS and its molecular weight is 239.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Butyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Butyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

N-(5-methyl-1,3,4-thiadiazol-2-yl)butylamine (1.7 g, 0.01 mole) in benzene (20 ml) was treated with triethylamine (1.53 ml) and cyclopropane carboxylic acid chloride (1.15 g). The reaction mixture was heated to reflux for 20 hours. The solution was then evaporated to dryness and the residue treated with ether and filtered. The solution was washed with water, dried and charcoaled, filtered and evaporated and the residue recrystallised from petrol ether (40°-60° C.) to give N-butyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)cyclopropane carboxamide as a white crystalline solid. m.p. 82°-84° C.